Cas no 330801-72-4 (Benzo[b]thiophene-2-carboxylicacid, 4-amino-, methyl ester)

• Product name: Benzo[b]thiophene-2-carboxylicacid, 4-amino-, methyl ester
• CAS No: 330801-72-4
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 301715

Benzo[b]thiophene-2-carboxylicacid, 4-amino-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylicacid, 4-amino-, methyl ester
• LogP
• Methyl-4-amino-1-benzothiophen-2-carboxylat
• methyl 4-aminobenzo[b]thiophene-2-carboxylate
• Benzo[b]thiophene-2-carboxylic acid, 4-amino-, methyl ester (9CI)
• Benzo[b]thiophene-2-carboxylic acid, 4-amino-, methyl ester

• Inchi： 1S/C10H9NO2S/c1-13-10(12)9-5-6-7(11)3-2-4-8(6)14-9/h2-5H,11H2,1H3
• InChI Key： VMRRNVCNYGTJPW-UHFFFAOYSA-N
• SMILES： C12=CC=CC(N)=C1C=C(C(OC)=O)S2

Computed Properties

• Exact Mass: 207.03547
• Monoisotopic Mass: 207.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6A^2

Experimental Properties

• Density: 1.352
• Boiling Point: 382.8°C at 760 mmHg
• Flash Point: 185.3°C
• Refractive Index: 1.688
• PSA: 52.32
• pka: 3.20±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes